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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943

Application Notes and Protocols for CCT129202

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and cellular
effects of CCT129202, a potent, ATP-competitive pan-Aurora kinase inhibitor. The provided
protocols offer step-by-step guidance for in vitro cell-based assays.

Solubility and Storage

Proper handling and storage of CCT129202 are crucial for maintaining its biological activity.

Solubility Data:
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o Molar
Solvent Solubility . Notes
Concentration

Use fresh, anhydrous

DMSO asitis
hygroscopic, and

DMSO 3 mg/mL 6.03 mM _
absorbed moisture
can reduce solubility.
[1]

Water Insoluble

Ethanol Insoluble

Stock Solution Preparation (10 mM in DMSO):

To prepare a 10 mM stock solution of CCT129202 (Molecular Weight: 497.58 g/mol ), add 2.01
mL of fresh DMSO to 1 mg of the compound, or 10.06 mL to 5 mg. Ensure the compound is
fully dissolved by vortexing. It is recommended to aliquot the stock solution into smaller
volumes to avoid repeated freeze-thaw cycles.[2]

Storage:
¢ Solid Compound: Store at -20°C or -80°C.

e DMSO Stock Solution: Store at -20°C for up to one year or at -80°C for up to two years.[3]

Mechanism of Action and Signaling Pathway

CCT129202 is a selective inhibitor of Aurora kinases A, B, and C, which are key regulators of
mitosis. Inhibition of these kinases leads to defects in chromosome segregation and
cytokinesis, ultimately resulting in apoptosis in cancer cells. The compound has demonstrated
high selectivity for Aurora A and B.[2][4] Specifically, treatment with CCT129202 has been
shown to decrease the phosphorylation of histone H3, a downstream target of Aurora B.[2]
Furthermore, CCT129202 can induce the expression of the cyclin-dependent kinase inhibitor
p21, leading to hypophosphorylation of the retinoblastoma (Rb) protein and subsequent
inhibition of the E2F transcription factor.[3]
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CCT129202 Signaling Pathway
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MTT Assay Workflow

?

Seed cells in
96-well plate
Incubate 24h

Treat with CCT129202
(0-50 pM)

Incubate 72h

Add MTT solution

Incubate 4h

Add solubilization buffer
and incubate overnight
Measure absorbance
at 570 nm

Analyze data and
determine GI50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]
e 2. selleckchem.com [selleckchem.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. Mechanism of action of the Aurora kinase inhibitor CCT129202 and in vivo quantification
of biological activity - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [CCT129202 solubility in DMSO and cell culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683943#cct129202-solubility-in-dmso-and-cell-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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